Cas no 842973-68-6 (5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine)

• Product Name: 5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine
• CAS No: 842973-68-6
• MF: C₁₀H₁₀ClN₃OS
• MW: 255.723899364471
• CID: 3079983
• PubChem ID: 1089188
• Update Time: 2025-11-01

5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine
• 5-(2-(2-Chlorophenoxy)ethyl)-1,3,4-thiadiazol-2-amine
• CHEMBL1362735
• 842973-68-6
• SR-01000325012
• 5-[2-(2-chlorophenoxy)ethyl]-1,3,4-thiadiazol-2-amine
• AKOS000303260
• SMR000122083
• SR-01000325012-1
• HMS2381K03
• MLS000529608

• MDL： MFCD06010438
• Inchi： 1S/C10H10ClN3OS/c11-7-3-1-2-4-8(7)15-6-5-9-13-14-10(12)16-9/h1-4H,5-6H2,(H2,12,14)
• InChI Key： PUXVZFMPESRVJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCCC1=NN=C(N)S1

Computed Properties

• Exact Mass: 255.0233108Da
• Monoisotopic Mass: 255.0233108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine

Research Brief on 5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine (CAS: 842973-68-6)

The compound 5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine (CAS: 842973-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine as a promising scaffold for the development of novel antimicrobial and anticancer agents. The compound's unique structural features, including the thiadiazole core and chloro-phenoxyethyl side chain, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against bacterial enzymes involved in cell wall synthesis, suggesting potential applications in addressing antibiotic resistance.

In the context of cancer research, preliminary in vitro studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT/mTOR cascade. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

The synthesis of 5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine has been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 patent application described a novel catalytic system that enhances the efficiency of the key cyclization step, potentially facilitating larger-scale production for preclinical studies.

Despite these promising developments, challenges remain in the development pathway of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Current research efforts are focused on developing derivatives with improved pharmacological properties while maintaining the core biological activity.

Looking forward, 5-[2-(2-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine represents an interesting case study in the rational design of bioactive molecules. Its progression through the drug discovery pipeline will provide valuable insights into the translation of chemical biology research into potential therapeutic agents. Future research directions may include combination therapy studies and the exploration of its potential in other therapeutic areas beyond antimicrobial and anticancer applications.